4-[(7-Chloro-1-benzothiophen-3-yl)methyl]morpholine-2-carboxamide

• IUPAC Name: 4-[(7-chloro-1-benzothiophen-3-yl)methyl]morpholine-2-carboxamide
• InChI: InChI=1S/C14H15ClN2O2S/c15-11-3-1-2-10-9(8-20-13(10)11)6-17-4-5-19-12(7-17)14(16)18/h1-3,8,12H,4-7H2,(H2,16,18)
• InChI Key: HXWUNMQIKQATOQ-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1CC2=CSC3=C2C=CC=C3Cl)C(=O)N
• Molecular Formula: C14H15ClN2O2S
• Molecular Weight: 310.8 g/mol

Description

4-[(7-Chloro-1-benzothiophen-3-yl)methyl]morpholine-2-carboxamide is a chemical compound that is widely used in scientific research for its unique properties. It is commonly referred to as CBDM, and it has been found to have a wide range of applications in various fields of research.

Mechanism of Action

CBDM is a potent and selective agonist of the cannabinoid receptor type 2 (CB2). It binds to the CB2 receptor with high affinity and activates downstream signaling pathways. The activation of the CB2 receptor has been found to have various physiological effects such as immune modulation, pain relief, and anti-inflammatory effects.
Biochemical and Physiological Effects:
CBDM has been found to have various biochemical and physiological effects. It has been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines. CBDM has also been found to have analgesic effects by reducing pain sensitivity. Additionally, CBDM has been found to have anti-tumor effects by inducing cell death in cancer cells.

Advantages and Limitations for Lab Experiments

CBDM has several advantages for lab experiments. It is a potent and selective agonist of the CB2 receptor, which makes it an ideal tool compound for studying the function of the CB2 receptor. CBDM is also stable and easy to handle, which makes it a convenient compound for lab experiments. However, CBDM has some limitations for lab experiments. It has low solubility in water, which can make it difficult to dissolve in some experimental conditions. Additionally, CBDM has a short half-life, which can limit its effectiveness in some experiments.

Future Directions

CBDM has several potential future directions for research. It has been found to have potential therapeutic applications in the treatment of various diseases such as cancer, inflammation, and pain. Further research is needed to fully understand the mechanisms of action of CBDM and to determine its potential therapeutic applications. Additionally, CBDM could be used as a tool compound to study the function of the CB2 receptor in various physiological processes. Overall, CBDM has a wide range of potential future directions for research, and it is an important compound in scientific research.

Synthesis Methods

The synthesis of CBDM is a complex process that involves several steps. The first step involves the preparation of 7-chloro-1-benzothiophene-3-carboxylic acid, which is then converted into 7-chloro-1-benzothiophen-3-ylmethylamine. The resulting compound is then reacted with morpholine-2-carboxylic acid to produce CBDM. The final product is then purified using various techniques such as column chromatography and recrystallization.

Scientific Research Applications

CBDM is widely used in scientific research due to its unique properties. It has been found to have a wide range of applications in various fields such as medicinal chemistry, pharmacology, and neuroscience. CBDM is commonly used as a tool compound to study the function of cannabinoid receptors in the brain. It has also been found to have potential therapeutic applications in the treatment of various diseases such as cancer, inflammation, and pain.